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Compound of Interest

Compound Name: Tfax 488, SE
CAS No.: 222164-96-7
Cat. No.: B3179282
Get Quote
Abstract

This technical guide details the rigorous reconstitution, storage, and application protocols for
TFAX 488, SE (Succinimidyl Ester), a high-performance green fluorescent dye. Designed for
drug development professionals and researchers, this document moves beyond basic
instructions to explain the physicochemical rationale ensuring optimal fluorophore stability and
conjugation efficiency. TFAX 488, SE is a functional equivalent to Alexa Fluor® 488 NHS Ester,
offering exceptional photostability and pH insensitivity (pH 4-10) for flow cytometry, super-
resolution microscopy (dSTORM, STED), and antibody labeling.

Physicochemical Profile

Understanding the molecule is prerequisite to handling it. TFAX 488, SE utilizes a succinimidyl
ester (SE) moiety to covalently bind primary amines (

) on proteins (lysine residues, N-terminus).

Key Properties Table
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Property Value Notes

Batch-specific MW may vary

Molecular Weight 643.41 g/mol _ _
due to counterions (e.g., Li+).
o o Matches 488 nm Argon laser
Excitation / Emission 495 nm /515 nm i
ine.
Extinction Coefficient 73,000 M~icm1 High brightness.
Quantum Yield 0.92 Efficient photon emission.
_ L Reacts with primary amines at
Reactive Group Succinimidyl Ester (SE/NHS)
pH 7.5-8.5.
N Insoluble/Unstable in water
Solubility DMSO, DMF

until conjugation.

Core Protocol: Reconstitution

Critical Warning: The succinimidyl ester group is highly moisture-sensitive. Hydrolysis converts
the reactive SE group into a non-reactive carboxylic acid, rendering the dye useless for
conjugation.

Materials Required[1][3][4][5][6][7][8]

o TFAX 488, SE (Lyophilized solid).[1]

e Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).
o Standard: Grade 299.9%, water content <50 ppm.

o Why: Standard laboratory-grade DMSO often absorbs atmospheric moisture. Use a fresh,
sealed bottle or ampoule.

» Vortex Mixer and Microcentrifuge.

Step-by-Step Reconstitution (10 mM Stock)

This protocol assumes a standard 1 mg vial. Always verify the mass on your specific vial.
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e Acclimatization: Remove the vial from the freezer (-20°C). Allow it to warm to room
temperature (~20 mins) before opening.

o Mechanism:[1][2] Opening a cold vial condenses atmospheric water vapor onto the
hygroscopic dye, causing immediate hydrolysis.

o Centrifugation: Briefly centrifuge (10,000 x g, 30 sec) to pellet all powder at the bottom.

e Solvent Calculation: Calculate the volume of Anhydrous DMSO required for a 10 mM stock
solution.

o Formula:
o For 1 mg of TFAX 488 SE (MW 643.41):
e Dissolution: Add 155 pL of Anhydrous DMSO to the vial.

e Homogenization: Vortex vigorously for 30 seconds. Inspect the bottom of the tube to ensure
no clumps remain.

 Validation: The solution should be a clear, deep orange/red liquid. If cloudy, sonicate in a
bath sonicator for 2 minutes.

Storage & Handling

Once reconstituted, the stability clock starts ticking. The SE group degrades over time even in
anhydrous solvents.

Storage Workflow

o Lyophilized (Dry): Store at -20°C, desiccated, protected from light. Stable for >12 months.
o Reconstituted (Stock Solution):

o Aliquot: Immediately divide the stock into single-use aliquots (e.g., 10-20 uL) to avoid
freeze-thaw cycles.

o Container: Use light-protective (amber) or foil-wrapped polypropylene tubes.
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o Environment: Store at -20°C or -80°C.
o Shelf Life: Use within 2—4 weeks. For critical quantitative assays, prepare fresh.

Application: Protein Labeling Protocol

This section provides a self-validating workflow for labeling an IgG antibody.

Buffer Selection (The "Amine-Free" Rule)

e Reaction Buffer: Sodium Bicarbonate (0.1 M, pH 8.3).
o Forbidden Buffers: Tris, Glycine, BSA-containing buffers.

o Reason: These contain primary amines that compete with the protein for the dye,
drastically reducing labeling efficiency.

Workflow

e Protein Prep: Adjust antibody concentration to 2—10 mg/mL in Reaction Buffer.
e Dye Addition: Add TFAX 488 SE stock to the protein solution.
o Ratio: Use a 10-20 molar excess of dye for antibodies.
o Calculation: For 100 pg IgG (MW 150 kDa):
¢ Incubation: Incubate for 1 hour at Room Temperature (RT) in the dark with gentle rotation.
e Quenching (Optional): Add 100 uL of 1 M Tris (pH 8.0) to stop the reaction.

 Purification: Remove unreacted dye using a Desalting Column (e.g., Sephadex G-25) or
Dialysis Cassette (10K MWCO) equilibrated in PBS.

o Validation: The "Fast Band" (Protein-Dye) will elute first; the "Slow Band" (Free Dye)
remains in the column.

Visualizations
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Diagram 1: Reconstitution & Storage Logic

This workflow ensures the integrity of the reactive ester group is maintained from delivery to
application.
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Caption: Critical workflow for TFAX 488 SE reconstitution emphasizing moisture control to
prevent hydrolysis.

Diagram 2: Chemical Mechanism of Labeling

The nucleophilic substitution reaction driving the conjugation.
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Click to download full resolution via product page

Caption: Mechanism: Protein amine attacks the dye's NHS ester, forming a stable amide bond
and releasing NHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: TFAX 488, SE Reconstitution and
Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179282/docs#application-note-tfax-488-se-
reconstitution-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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